Berbamunine
Berbamunine
Grisabutine is a natural product found in Annona mucosa and Magnolia biondii with data available.
Brand Name:
Vulcanchem
CAS No.:
6859-66-1
VCID:
VC21350849
InChI:
InChI=1S/C36H40N2O6/c1-37-13-11-24-18-34(42-3)32(40)20-27(24)29(37)15-22-5-8-26(9-6-22)44-36-17-23(7-10-31(36)39)16-30-28-21-33(41)35(43-4)19-25(28)12-14-38(30)2/h5-10,17-21,29-30,39-41H,11-16H2,1-4H3/t29-,30+/m1/s1
SMILES:
CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)O)O)O)OC
Molecular Formula:
C36H40N2O6
Molecular Weight:
596.7 g/mol
Berbamunine
CAS No.: 6859-66-1
Cat. No.: VC21350849
Molecular Formula: C36H40N2O6
Molecular Weight: 596.7 g/mol
* For research use only. Not for human or veterinary use.
| Description | Grisabutine is a natural product found in Annona mucosa and Magnolia biondii with data available. |
|---|---|
| CAS No. | 6859-66-1 |
| Molecular Formula | C36H40N2O6 |
| Molecular Weight | 596.7 g/mol |
| IUPAC Name | (1R)-1-[[4-[2-hydroxy-5-[[(1S)-7-hydroxy-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]phenoxy]phenyl]methyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-ol |
| Standard InChI | InChI=1S/C36H40N2O6/c1-37-13-11-24-18-34(42-3)32(40)20-27(24)29(37)15-22-5-8-26(9-6-22)44-36-17-23(7-10-31(36)39)16-30-28-21-33(41)35(43-4)19-25(28)12-14-38(30)2/h5-10,17-21,29-30,39-41H,11-16H2,1-4H3/t29-,30+/m1/s1 |
| Standard InChI Key | FDABVSXGAMFQQH-IHLOFXLRSA-N |
| Isomeric SMILES | CN1CCC2=CC(=C(C=C2[C@H]1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)C[C@H]5C6=CC(=C(C=C6CCN5C)OC)O)O)O)OC |
| SMILES | CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)O)O)O)OC |
| Canonical SMILES | CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)O)O)O)OC |
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